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Introduction

CBO-P11 is a macrocyclic peptide inhibitor of Vascular Endothelial Growth Factor (VEGF)
signaling.[1] It is derived from residues 79-93 of VEGF and functions by binding to the VEGF
receptor 2 (VEGFR-2), thereby blocking the binding of VEGF165.[1][2] This inhibition of
VEGF/VEGFR-2 signaling makes CBO-P11 a valuable tool for studying angiogenesis and a
potential candidate for anti-angiogenic therapies. This document provides detailed information
on the solubility of CBO-P11 and protocols for its preparation in experimental settings.

Physicochemical Properties and Solubility

CBO-P11 is supplied as a lyophilized, trifluoroacetate salt and should be stored at -20°C,
protected from light.[1][2] The compound is hygroscopic. Reconstituted stock solutions are
stable for up to 3 months when stored at -20°C.[1][2]
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Property Value Source
Molecular Formula CooH140N28022S Sigma-Aldrich
Molecular Weight 1998.31 g/mol Sigma-Aldrich
Appearance Lyophilized solid Sigma-Aldrich
Solubility in DMSO 5 mg/mL Merck Millipore[1]
Solubility in Water Soluble Merck Millipore[1]

-20°C, protect from light, o
Storage ) Merck Millipore[1]
hygroscopic

Stock Solution Stability Up to 3 months at -20°C Merck Millipore[1]

Mechanism of Action

CBO-P11 exerts its biological effects by competitively inhibiting the interaction between VEGF
and its primary receptor, VEGFR-2. By occupying the VEGF binding site on VEGFR-2, CBO-
P11 effectively blocks the activation of downstream signaling pathways that are crucial for
endothelial cell proliferation, migration, and survival, key processes in angiogenesis.

VEGFR-2 Signaling Pathway Inhibited by CBO-P11
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Caption: CBO-P11 inhibits the VEGF/VEGFR-2 signaling pathway.
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Experimental Protocols

The following are recommended protocols for the preparation of CBO-P11 for in vitro and in
vivo experiments. These are general guidelines and may require optimization for specific

experimental systems.

Experimental Workflow for CBO-P11 Solution
Preparation
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Stock Solution Preparation

Start: Lyophilized CBO-P11

Reconstitute in DMSO
(e.g., to 5 mg/mL)
[Vortex to ensure complete dissolutionj
[Aliquot into smaller volumes)

Store at -20°C

1
For use
1

T
Working Sdlution Preparation

Thaw a single aliquot of stock solution

:

Dilute to final working concentration

For In Vitro:

For In Vivo:
[Dilute in sterile cell culture medium or buffer] CDiIute in a sterile, biocompatible vehicle (e.g., PBS, saline)]

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing CBO-P11 solutions.
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In Vitro Experiments (e.g., Cell-Based Assays)

1. Reconstitution of Lyophilized CBO-P11:
It is recommended to prepare a stock solution in 100% DMSO.
Briefly centrifuge the vial of lyophilized CBO-P11 to ensure the powder is at the bottom.

Aseptically add the calculated volume of DMSO to the vial to achieve the desired stock
concentration (e.g., 5 mg/mL).

Gently vortex or sonicate to ensure complete dissolution.
. Preparation of Working Solutions:

For cell culture experiments, it is crucial to minimize the final concentration of DMSO to avoid
solvent-induced cytotoxicity. Typically, the final DMSO concentration should be kept below
0.5%.

Thaw an aliquot of the CBO-P11 stock solution.

Perform serial dilutions of the stock solution in sterile, serum-free or complete cell culture
medium to achieve the desired final concentrations for your experiment.

Prepare a vehicle control using the same final concentration of DMSO in the cell culture
medium.

Add the prepared working solutions to your cell cultures.

In Vivo Experiments (e.g., Anhimal Models)

1. Reconstitution and Formulation:

e For in vivo studies, the choice of vehicle is critical and should be non-toxic and compatible
with the route of administration.

o While CBO-P11 is soluble in water, initial reconstitution in a minimal amount of DMSO may
be necessary to ensure complete dissolution before further dilution in an aqueous vehicle.
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 Recommended Vehicle: A common vehicle for in vivo administration of peptide inhibitors is
sterile phosphate-buffered saline (PBS) or saline (0.9% NaCl). The final solution may contain
a small percentage of a solubilizing agent like DMSO or other biocompatible solvents, but
this should be minimized and tested for tolerability in the animal model.

2. Preparation of Dosing Solutions:
e Thaw an aliquot of the concentrated CBO-P11 stock solution (in DMSO).

» Calculate the required volume of the stock solution and the final volume of the dosing vehicle
based on the desired dose and the weight of the animals.

» Aseptically dilute the CBO-P11 stock solution into the sterile vehicle to the final desired
concentration. Ensure the final concentration of any organic solvent is within acceptable
limits for the chosen route of administration.

» Prepare a vehicle control solution with the same final concentration of any co-solvents.

o Administer the dosing solution to the animals via the desired route (e.g., intraperitoneal,
intravenous, subcutaneous injection).

Safety Precautions
e CBO-P11 should be handled by trained personnel in a laboratory setting.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

o Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the
conditions for their specific experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

